Cas no 2228196-29-8 (3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine)

• Product Name: 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine
• CAS No: 2228196-29-8
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• CID: 6184563
• PubChem ID: 165700445
• Update Time: 2025-05-20

3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine
• 2228196-29-8
• EN300-1977726

• Inchi： 1S/C8H8ClFN2O/c9-5-1-7(8(10)12-2-5)13-6-3-11-4-6/h1-2,6,11H,3-4H2
• InChI Key： AZLYPCHBXCCAIA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)OC1CNC1)F

Computed Properties

• Exact Mass: 202.0309187g/mol
• Monoisotopic Mass: 202.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine

3-(Azetidin-3-yloxy)-5-chloro-2-fluoropyridine: A Comprehensive Overview

The compound 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine, also known by its CAS number 2228196-29-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science. Recent studies have highlighted its role in the synthesis of advanced materials and its potential as a precursor in the development of novel pharmaceutical agents.

The molecular structure of 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine consists of a pyridine ring substituted with an azetidinyl group, a chlorine atom, and a fluorine atom. The azetidine ring, a four-membered saturated ring, introduces unique steric and electronic properties to the molecule. This combination of substituents makes the compound highly versatile in chemical reactions, particularly in nucleophilic aromatic substitution and other transformation processes. Recent research has demonstrated its ability to act as a reactive intermediate in the synthesis of bioactive compounds, further underscoring its importance in modern organic chemistry.

One of the most notable aspects of 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine is its role in the development of agrochemicals. Its ability to interact with specific biological targets has made it a valuable component in the design of pesticides and herbicides. Furthermore, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for use in pharmaceutical applications. The integration of chlorine and fluorine atoms into its structure enhances its bioavailability and stability, which are critical factors in drug design.

In terms of synthesis, 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These methods often involve the use of transition metal catalysts or microwave-assisted techniques, which have become standard tools in modern organic synthesis.

The application of 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine extends beyond traditional chemical industries. Its unique electronic properties make it an attractive candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties, further expanding its utility across multiple disciplines.

In conclusion, 3-(azetidin-3-yloxy)-5-chloro-2-fluoropyridine stands as a testament to the ingenuity of modern chemistry. Its versatile structure, combined with cutting-edge synthetic methods and diverse applications, positions it as a key compound in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow even further.